N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2-nitrophenyl)oxalamide

• IUPAC Name: N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-N'-(2-nitrophenyl)oxamide
• InChI: InChI=1S/C16H19N3O6/c20-14(15(21)18-12-5-1-2-6-13(12)19(22)23)17-9-11-10-24-16(25-11)7-3-4-8-16/h1-2,5-6,11H,3-4,7-10H2,(H,17,20)(H,18,21)
• InChI Key: ZNGOEGANGJIHCC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)OCC(O2)CNC(=O)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H19N3O6
• Molecular Weight: 349.34 g/mol

Description

“N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2-nitrophenyl)oxalamide” is an organic compound containing a dioxaspiro ring system, which is a type of spirocyclic compound (a class of organic compounds featuring two or more rings joined at a single atom) that contains an oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be based on the dioxaspiro ring system, with additional functional groups attached. These could include a nitrophenyl group and an oxalamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. For example, the nitrophenyl group might undergo reactions typical of nitroaromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors influencing these properties could include the size and shape of the molecule, the functional groups present, and the overall polarity of the molecule.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.